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Compound of Interest

5,8-Dichloropyrido[2,3-
Compound Name:
dJpyridazine

Cat. No.: B1296284

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5,8-Dichloropyrido[2,3-d]pyridazine, a
heterocyclic compound of interest in medicinal chemistry and drug discovery. This document
summarizes its key identifiers, presents a detailed experimental protocol for its synthesis, and
explores its potential biological significance through a logical workflow diagram based on the
activities of structurally related compounds.

Core Identifiers and Synonyms

A clear and unambiguous identification of chemical compounds is paramount for researchers.
The following table summarizes the essential identifiers and known synonyms for 5,8-
Dichloropyrido[2,3-d]pyridazine.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1296284?utm_src=pdf-interest
https://www.benchchem.com/product/b1296284?utm_src=pdf-body
https://www.benchchem.com/product/b1296284?utm_src=pdf-body
https://www.benchchem.com/product/b1296284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Type Value

CAS Registry Number 703-33-3

Molecular Formula C7H3CI2Ns

Molecular Weight 200.03 g/mol

IUPAC Name 5,8-dichloropyrido[2,3-d]pyridazine
5,8-Dichloropyrido[3,2-d]pyridazine, 1,4-

Synonyms ] ]
Dichloro-5-azaphthalazine, NSC 131225

inChi InChl=1S/C7H3CI2N3/c8-6-4-2-1-3-10-

n
5(4)7(9)12-11-6/h1-3H

InChlKey QNGKPMNRSDSBMD-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C(=NN=C2CI)Cl)N=C1

PubChem CID

279915

Experimental Protocols

The synthesis of 5,8-Dichloropyrido[2,3-d]pyridazine can be achieved through the chemical

modification of a precursor molecule. The following protocol is based on established synthetic

methodologies for similar pyridazine derivatives.[1]

Synthesis of 5,8-Dichloropyrido[2,3-d]pyridazine from 6,7-Dihydropyrido[2,3-d]pyridazine-

5,8-dione

Materials:

Phosphorous oxychloride (POCIs)

Pyridine

Dilute hydrochloric acid (HCI)

6,7-Dihydropyrido[2,3-d]pyridazine-5,8-dione
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e Acetic acid
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 0.399 mol of 6,7-Dihydropyrido[2,3-d]pyridazine-5,8-dione and 1.95 mol of
phosphorous oxychloride.

» Addition of Catalyst: Carefully add 0.8 mol of pyridine to the reaction mixture.

o Reflux: Heat the mixture to reflux and maintain this temperature for a duration sufficient to
ensure complete conversion (monitoring by TLC is recommended).

o Work-up: After cooling to room temperature, the reaction mixture is carefully poured into a
beaker containing crushed ice.

o Precipitation: The resulting solution is then treated with dilute hydrochloric acid, leading to
the precipitation of the crude product.

 Purification: The precipitate is collected by filtration, washed with cold water, and then
recrystallized from acetic acid to yield 5,8-Dichloropyrido[2,3-d]pyridazine as a grey
colored amorphous solid.[1]

Potential Sighaling Pathways and Logical
Relationships

While specific signaling pathways for 5,8-Dichloropyrido[2,3-d]pyridazine are not extensively
documented, the biological activities of structurally related pyridopyrimidine and pyridazine
derivatives suggest potential mechanisms of action. These include kinase inhibition and anti-
inflammatory effects through the inhibition of cyclooxygenase (COX) enzymes. The following
diagram illustrates a logical workflow for the potential biological evaluation of this compound.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1296284?utm_src=pdf-body
https://www.jocpr.com/articles/synthesis-characterisation-and-biological-evaluation-of-pyridazine-derivatives.pdf
https://www.benchchem.com/product/b1296284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

. . . Potential Downstream Effects
Biological Screening

Modulation of Therapeutic Potential
Cell Signaling
Pathways

Compound Kinase Inhibition Inhibition
Assay

\ 4

\

Anticancer/
Anti-inflammatory
Effects

5,8-Dichloropyrido
[2,3-d]pyridazine +

COX-1/COX-2 Inhibition
Inhibition Assay

Reduction of
Inflammation

\

Click to download full resolution via product page

Caption: Logical workflow for the potential biological evaluation of 5,8-Dichloropyrido[2,3-
d]pyridazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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